Cas no 2227648-98-6 ((2R)-2-(2,4,5-trimethoxyphenyl)oxirane)

• Product Name: (2R)-2-(2,4,5-trimethoxyphenyl)oxirane
• CAS No: 2227648-98-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5771027
• PubChem ID: 165616532
• Update Time: 2025-10-22

(2R)-2-(2,4,5-trimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2227648-98-6
• (2R)-2-(2,4,5-trimethoxyphenyl)oxirane
• EN300-1812499

• Inchi： 1S/C11H14O4/c1-12-8-5-10(14-3)9(13-2)4-7(8)11-6-15-11/h4-5,11H,6H2,1-3H3/t11-/m0/s1
• InChI Key： WBGWYAJRKZCDGC-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=C(C(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.2Ų

Additional information on (2R)-2-(2,4,5-trimethoxyphenyl)oxirane

Compound CAS No 2227648-98-6: (2R)-2-(2,4,5-trimethoxyphenyl)oxirane

(2R)-2-(2,4,5-trimethoxyphenyl)oxirane, also known by its CAS registry number 2227648-98-6, is a specialized organic compound that has garnered attention in both academic and industrial research due to its unique structural properties and potential applications. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by their oxygen atom within the ring. The molecule's structure features a chiral center at the second carbon atom, giving it the (R)-configuration as denoted in its name.

The core of this compound consists of a benzene ring substituted with three methoxy groups at the 2-, 4-, and 5-positions. This substitution pattern not only imparts significant electronic effects but also contributes to the compound's stability and reactivity. The presence of multiple methoxy groups introduces electron-donating effects through resonance, which can influence the reactivity of the epoxide ring. Recent studies have explored how these substituents affect the compound's ability to participate in nucleophilic ring-opening reactions, a key area of interest in organic synthesis.

One of the most notable aspects of (2R)-2-(2,4,5-trimethoxyphenyl)oxirane is its stereochemistry. The (R)-configuration at the chiral center is critical in determining the compound's physical properties and reactivity. Stereoisomerism plays a pivotal role in many biological processes, and this compound has been studied for its potential applications in asymmetric synthesis—a field that seeks to create chiral molecules with high enantioselectivity. Researchers have employed various catalysts, including organocatalysts and transition metal complexes, to synthesize this compound efficiently while maintaining its stereochemical integrity.

The synthesis of CAS No 2227648-98-6 typically involves epoxidation reactions, where an alkene is converted into an epoxide using oxidizing agents such as mCPBA (meta-chloroperbenzoic acid). Recent advancements in catalytic asymmetric epoxidation have enabled the selective formation of this enantiomer with high yields and purity. These methods are particularly valuable in pharmaceutical research, where precise control over stereochemistry is essential for drug development.

In terms of applications, (2R)-2-(2,4,5-trimethoxyphenyl)oxirane has shown promise in materials science as a precursor for advanced polymers and resins. The epoxide group serves as a reactive site for polymerization reactions, allowing for the creation of materials with tailored mechanical and thermal properties. Additionally, this compound has been investigated for its potential use in drug delivery systems due to its biocompatibility and controlled release capabilities.

Recent studies have also delved into the environmental impact and biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability. Research findings indicate that under certain environmental conditions, such as microbial activity or photodegradation, this compound can undergo transformations that reduce its persistence in the environment.

In conclusion, CAS No 2227648-98-6, or (2R)-2-(2,4,5-trimethoxyphenyl)oxirane, represents a versatile building block in organic chemistry with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound stands at the forefront of innovation in modern chemistry.